Cas no 2308478-61-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid
• CAS No: 2308478-61-5
• MF: C₂₆H₂₅N₃O₅
• MW: 459.493806600571
• CID: 5940551
• PubChem ID: 165813321
• Update Time: 2025-05-22

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-{[(1R)-1-(pyridin-4-yl)ethyl]carbamoyl}propanoic acid
• 2308478-61-5
• EN300-1506344

• Inchi： 1S/C26H25N3O5/c1-16(17-10-12-27-13-11-17)28-25(32)23(14-24(30)31)29-26(33)34-15-22-20-8-4-2-6-18(20)19-7-3-5-9-21(19)22/h2-13,16,22-23H,14-15H2,1H3,(H,28,32)(H,29,33)(H,30,31)/t16-,23?/m1/s1
• InChI Key： YDCAMIMRCHCTGL-ADRQNKRLSA-N
• SMILES： O(C(NC(CC(=O)O)C(N[C@H](C)C1C=CN=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 459.17942091g/mol
• Monoisotopic Mass: 459.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid

3-{({9H-fluoren-9-yl}methoxycarbonyl)amino}-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid (CAS No 2308478-61-5)

The compound 3-{({9H-fluoren-9-yl}methoxycarbonyl)amino}-3-{(1R)-1-(pyridin-4-yl)ethylcarbamoyl}propanoic acid (CAS No 2308478-61-5) is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is notable for its complex structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group and a pyridinyl-substituted side chain. The presence of these functional groups makes it a versatile building block for constructing advanced chemical architectures.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. This is achieved through the reaction of 9-fluorenone with methanol in the presence of an acid catalyst, followed by activation with carbonyl chloride. The Fmoc group is then attached to an amino group via amide bond formation, which is facilitated by coupling agents such as dicyclohexylcarbodiimide (DCC) or HATU. The second part of the molecule, the (1R)-1-(pyridin-4-yl)ethylcarbamoyl group, is synthesized separately and introduced into the molecule through similar coupling reactions.

Recent studies have highlighted the potential of this compound in peptide synthesis and drug delivery systems. The Fmoc group serves as an excellent protecting group for amino acids during solid-phase peptide synthesis (SPPS), offering stability under harsh reaction conditions while allowing controlled deprotection under mild acidic or enzymatic conditions. Additionally, the pyridinyl moiety introduces electronic and steric effects that can modulate the reactivity and selectivity of the molecule in various chemical transformations.

In terms of applications, this compound has been utilized in the construction of bioactive molecules, including inhibitors of proteolytic enzymes and components of anticancer drug delivery systems. Its unique structure enables it to act as a linker or spacer in macromolecular assemblies, enhancing the functionality and bioavailability of the final product. Furthermore, its chiral center at the (1R)-configuration provides access to enantiomerically pure compounds, which are critical for studying stereochemical effects in biological systems.

The integration of this compound into modern chemical libraries has also been explored, with researchers leveraging its structural diversity to screen for novel bioactive agents. High-throughput screening campaigns have identified derivatives of this compound that exhibit potent inhibitory activity against various disease-related targets, including kinases, proteases, and ion channels.

From a synthetic perspective, this compound represents a benchmark for achieving high levels of molecular complexity in organic chemistry. Its preparation requires meticulous control over reaction conditions to ensure high yields and purity. Advances in catalytic methods and green chemistry have further enhanced the efficiency of its synthesis, making it more accessible for large-scale applications.

In conclusion, CAS No 2308478-61-5 stands as a testament to the ingenuity and precision required in modern organic synthesis. Its unique combination of functional groups and chiral centers positions it as a valuable tool in advancing chemical research and development across multiple disciplines.